Cas no 941872-54-4 (N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide)

N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide is a synthetic organic compound featuring a naphthalene carboxamide core linked to a 2-oxopiperidinyl-substituted phenyl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The 2-oxopiperidine moiety may enhance binding affinity and selectivity toward specific protein targets, while the naphthalene group contributes to hydrophobic interactions. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its synthetic accessibility and well-defined physicochemical properties support its use in structure-activity relationship studies. Stability under standard laboratory conditions facilitates handling and storage.

N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide structure

941872-54-4 structure

Product Name:N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide

CAS No:941872-54-4

MF:C₂₂H₂₀N₂O₂

MW:344.406405448914

CID:5499351

Update Time:2025-10-24

N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide
- N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide
- Inchi： 1S/C22H20N2O2/c25-21-10-3-4-15-24(21)18-13-11-17(12-14-18)23-22(26)20-9-5-7-16-6-1-2-8-19(16)20/h1-2,5-9,11-14H,3-4,10,15H2,(H,23,26)
- InChI Key： OVCIZBIDOTYGCE-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(N3CCCCC3=O)C=C2)=O)=C2C(C=CC=C2)=CC=C1

N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2784-0072-2μmol	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2784-0072-5μmol	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2784-0072-10μmol	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2784-0072-20μmol	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2784-0072-1mg	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2784-0072-2mg	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2784-0072-3mg	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2784-0072-4mg	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2784-0072-5mg	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2784-0072-10mg	N-[4-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide	941872-54-4	90%+	10mg	$79.0	2023-05-16

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Additional information on N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide

Comprehensive Overview of N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 941872-54-4)

N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 941872-54-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name or CAS registry number, belongs to the class of naphthalene carboxamides, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinity with specific protein targets, making it a promising candidate for drug development.

The chemical structure of N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide features a naphthalene core linked to a piperidinone moiety via a phenyl carboxamide bridge. This arrangement is critical for its pharmacokinetic properties, including solubility, stability, and membrane permeability. Recent studies have explored its potential as a small-molecule inhibitor in targeting enzymes involved in inflammatory pathways, aligning with the growing demand for precision medicine and targeted therapies. The compound's synthetic route and scalability are also under investigation to meet industrial standards.

In the context of drug discovery, N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide has been evaluated for its bioavailability and metabolic stability in preclinical models. Its ability to modulate specific biological pathways without significant off-target effects makes it a valuable tool for mechanistic studies. Additionally, the compound's structure-activity relationship (SAR) is being optimized to enhance its therapeutic index, a key focus in modern medicinal chemistry.

The rise of AI-driven drug design and computational chemistry has further accelerated research on CAS No. 941872-54-4. Virtual screening and molecular docking simulations have predicted its potential interactions with disease-relevant proteins, reducing the time and cost associated with traditional screening methods. This aligns with the broader trend of digital transformation in life sciences, where big data analytics and machine learning are revolutionizing compound optimization.

From a regulatory perspective, N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide is not classified as a hazardous substance, making it suitable for laboratory use under standard safety protocols. Its patent status and intellectual property landscape are also areas of interest for pharmaceutical companies aiming to develop proprietary formulations. As the demand for novel therapeutics grows, compounds like this are likely to play a pivotal role in addressing unmet medical needs.

In summary, N-4-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 941872-54-4) represents a compelling case study in the intersection of organic synthesis, drug development, and computational biology. Its multifaceted applications and adaptability to modern research methodologies underscore its relevance in contemporary scientific discourse. Future studies will likely focus on its clinical translation and commercial viability, solidifying its position in the biopharmaceutical pipeline.